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Compound of Interest

Compound Name:
2-Hydroxyquinoline-4-carboxylic

acid

Cat. No.: B106741 Get Quote

Essential Safety and Handling Guide for 2-
Hydroxyquinoline-4-carboxylic Acid
This guide provides crucial safety protocols and operational procedures for the handling and

disposal of 2-Hydroxyquinoline-4-carboxylic acid (also known as Kynurenic acid). It is

intended for laboratory professionals, including researchers, scientists, and drug development

experts, to ensure safe laboratory practices.

2-Hydroxyquinoline-4-carboxylic acid is classified as a hazardous substance that can be

harmful if swallowed, and causes skin and serious eye irritation.[1][2][3][4] Adherence to the

following personal protective equipment (PPE) and handling guidelines is mandatory to

minimize exposure and mitigate risks.

Personal Protective Equipment (PPE) Summary
Effective protection against the hazards of 2-Hydroxyquinoline-4-carboxylic acid requires

the correct selection and use of PPE. All handling should be preceded by a thorough risk

assessment.
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Protection Type Required Equipment Specification & Purpose

Eye & Face Protection Safety Goggles or Glasses

Must meet EN166 (EU) or

OSHA 29 CFR 1910.133 (US)

standards.[5][6] Required to

protect against dust particles

and splashes. Contact lenses

should not be worn.[7]

Face Shield

Recommended when there is

a significant risk of splashing,

especially when handling

larger quantities.[8]

Hand Protection Chemical-Resistant Gloves

Use powder-free nitrile or

neoprene gloves.[8] For

prolonged or repeated contact,

select gloves with a high

protection class (e.g., Class 5,

breakthrough time >240 mins).

[7] Always inspect gloves

before use and dispose of

contaminated gloves properly.

[3]

Body Protection Laboratory Coat / Gown

A long-sleeved lab coat is

mandatory to protect skin and

personal clothing.[3][9] For

tasks with a higher risk of

contamination, a disposable

gown is preferred.

Respiratory Protection Engineering Controls

Primary protection should be

through engineering controls

like a chemical fume hood.[10]

Dust Mask / Respirator If dust generation is

unavoidable, wear a NIOSH-

approved N95 dust mask or a

particle filter.[5][11] For
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significant vapor or aerosol

risk, a full face-piece respirator

may be necessary.[8]

Engineering Controls and Work Practices
Ventilation: Always handle 2-Hydroxyquinoline-4-carboxylic acid in a well-ventilated area.

[5][7] A certified chemical fume hood is the recommended engineering control to minimize

inhalation exposure.[10]

Safety Stations: Ensure that eyewash stations and safety showers are readily accessible and

in close proximity to the workstation.[5][6]

Hygiene: Wash hands and any exposed skin thoroughly with soap and water after handling.

[2][5][12] Do not eat, drink, or smoke in the laboratory area where this chemical is handled.

[7][12]

Safe Handling and Storage Protocol
General Handling: Avoid all personal contact, including the inhalation of dust and contact

with eyes and skin.[7][13] Minimize dust generation during handling and weighing

procedures.[3][5]

Storage: Store the chemical in a tightly sealed container in a cool, dry, and dark place, away

from moisture and incompatible materials such as strong oxidizing agents.[3][5][9]
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1. Preparation Phase

2. Handling Phase

3. Post-Procedure Phase

4. Disposal Phase
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Caption: Workflow for Safely Handling 2-Hydroxyquinoline-4-carboxylic Acid.
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Spill Management and Disposal Plan
Spill Response: In case of a spill, evacuate the area and remove all ignition sources.[7]

Wearing full PPE, sweep up the solid material without creating dust and place it into a

suitable, labeled container for disposal.[7][14]

Waste Disposal: All waste, including the chemical itself, contaminated labware, and used

PPE, must be treated as hazardous waste.[14] Disposal should be carried out through an

approved and licensed waste disposal facility.[5][14] Do not allow the material to enter drains

or water courses.[7][15]

Empty Containers: Empty containers should be triple-rinsed with an appropriate solvent, and

the rinsate collected as hazardous waste. The container can then be disposed of according

to local regulations.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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